Arohynapene B Arohynapene B Arohynapene B is a natural product found in Penicillium with data available.
Brand Name: Vulcanchem
CAS No.: 154445-09-7
VCID: VC21153575
InChI: InChI=1S/C18H22O3/c1-12-9-13(2)18-14(10-12)7-8-15(11-19)16(18)5-3-4-6-17(20)21/h3-8,12-13,19H,9-11H2,1-2H3,(H,20,21)/b5-3+,6-4+
SMILES: CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol

Arohynapene B

CAS No.: 154445-09-7

Cat. No.: VC21153575

Molecular Formula: C18H22O3

Molecular Weight: 286.4 g/mol

* For research use only. Not for human or veterinary use.

Arohynapene B - 154445-09-7

Specification

Description Arohynapene B is a natural product found in Penicillium with data available.
CAS No. 154445-09-7
Molecular Formula C18H22O3
Molecular Weight 286.4 g/mol
IUPAC Name (2E,4E)-5-[2-(hydroxymethyl)-6,8-dimethyl-5,6,7,8-tetrahydronaphthalen-1-yl]penta-2,4-dienoic acid
Standard InChI InChI=1S/C18H22O3/c1-12-9-13(2)18-14(10-12)7-8-15(11-19)16(18)5-3-4-6-17(20)21/h3-8,12-13,19H,9-11H2,1-2H3,(H,20,21)/b5-3+,6-4+
Standard InChI Key XVNDJROXVPBPBY-GGWOSOGESA-N
Isomeric SMILES CC1CC(C2=C(C1)C=CC(=C2/C=C/C=C/C(=O)O)CO)C
SMILES CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C
Canonical SMILES CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C

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